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Compound of Interest

Compound Name: Azanidazole

Cat. No.: B1665920 Get Quote

CAS Number: 62973-76-6

This technical guide provides an in-depth overview of Azanidazole, a nitroimidazole derivative

with antiprotozoal properties. The information is intended for researchers, scientists, and

professionals in drug development, offering detailed data on its chemical properties,

toxicological profile, and the experimental methodologies used for its evaluation.

Core Chemical and Physical Properties
Azanidazole, scientifically known as (E)-4-[2-(1-Methyl-5-nitro-1H-imidazol-2-yl)ethenyl]-2-

pyrimidinamine, is a compound with the molecular formula C10H10N6O2.[1] It is also

recognized by other names such as Nitromidine and the trade name Triclose.[1]
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Property Value Source

CAS Registry Number 62973-76-6 [1][2][3]

Molecular Formula C10H10N6O2 [1][2]

Molecular Weight 246.23 g/mol [1][2]

IUPAC Name

4-[(E)-2-(1-methyl-5-

nitroimidazol-2-

yl)ethenyl]pyrimidin-2-amine

[2][4]

Melting Point 232-235 °C [1]

Appearance Bright yellow odorless powder [1]

Solubility

Soluble in DMF, DMSO,

mineral oils and acids. Slightly

soluble in dioxane and

acetone.

[1]

Mechanism of Action
Azanidazole is an antiprotozoal agent, primarily used against infections caused by protozoa

such as Trichomonas.[1] Like other nitroimidazoles, its mechanism of action is dependent on

the anaerobic environment of the target organism. The nitro group of Azanidazole is reduced

within the anaerobic cell, leading to the formation of reactive intermediates. These

intermediates are cytotoxic and cause damage to the cell's DNA, ultimately leading to cell

death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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